Cas no 58543-16-1 (Rebaudioside A)

• Product Name: Rebaudioside A
• CAS No: 58543-16-1
• MF: C₄₄H₇₀O₂₃
• MW: 967.012816905975
• MDL: MFCD02183463
• CID: 372826
• PubChem ID: 160870909
• Update Time: 2026-01-21

Rebaudioside A Chemical and Physical Properties

Names and Identifiers

• Rebaudioside A
• Stevioside A3 * Rebiana
• REBAUDIOSIDE A(Rebiana)(P) PrintBack
• REBAUDIOSIDE A(rebiana)(RG) PrintBack
• Rebaudioside A, froM Steviarebaudiana
• (4α)-13-[(2-O-β-D-glucopyranosyl-3-O-β-D­glucopyranosyl-β-D-glucopyranosyl)-oxy]kaur-6-en-8-oic acid β-D­glucopyranosyl ester
• Glycoside A3
• Glycoside X
• Stevioside a3
• [(2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4S,5R,9S,10R,13S)-13-[(2S,3R,4S,5R,6
• Rebaudioside-A
• Truvia
• Sweetener 4G-S
• Reb A
• Reb-A
• B3FUD0528F
• Stevia Powder
• Q63408635
• REBAUDIOSIDEA
• Rebiana
• Stevia
• Rebaudiana a
• Sooolite!-Pure
• Pure Via
• Chrysanta AR-P
• DT
• Rebaudioside A Standard

• MDL： MFCD02183463
• Inchi： 1S/C44H70O23/c1-17-11-43-9-5-22-41(2,7-4-8-42(22,3)40(59)66-38-33(58)30(55)26(51)20(14-47)62-38)23(43)6-10-44(17,16-43)67-39-35(65-37-32(57)29(54)25(50)19(13-46)61-37)34(27(52)21(15-48)63-39)64-36-31(56)28(53)24(49)18(12-45)60-36/h18-39,45-58H,1,4-16H2,2-3H3
• InChI Key： HELXLJCILKEWJH-UHFFFAOYSA-N
• SMILES： CC12C3C4(CC(OC5C(OC6C(O)C(O)C(O)C(CO)O6)C(OC6C(O)C(O)C(O)C(CO)O6)C(O)C(CO)O5)(CC3)C(=C)C4)CCC1C(C(OC1C(O)C(O)C(O)C(CO)O1)=O)(C)CCC2
• BRN： 6470556

Computed Properties

• Exact Mass: 966.43100
• Monoisotopic Mass: 966.43078848 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 67
• Rotatable Bond Count: 13
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 374
• Molecular Weight: 967.0
• Surface Charge: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.5800
• Melting Point: 235°C(lit.)
• Boiling Point: 1103.5℃/760mmHg
• Flash Point: 319.9±27.8 °C
• Refractive Index: 1.657
• Solubility: 1253 mg/L @ 25 °C (est)
• PSA: 374.13000
• LogP: -5.11390
• FEMA: 4772 | STEVIOL GLYCOSIDE EXTRACT, STEVIA REBAUDIANA, REBAUDIOSIDE A 80%
• Specific Rotation: -33.0±3.0°, (c=1% in H2O)
• Optical Activity: [α]/D -33.0±3.0°, c = 1% in H2O

Rebaudioside A Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• RTECS：NZ8174800
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Rebaudioside A

Rebaudioside A (CAS No. 58543-16-1): A Natural Sweetener Revolutionizing the Food Industry

In the ever-evolving landscape of food additives and sweeteners, Rebaudioside A (CAS No. 58543-16-1) has emerged as a game-changer. This naturally occurring steviol glycoside is derived from the leaves of the Stevia rebaudiana plant, a herb native to South America. As consumers increasingly demand natural sugar alternatives and low-calorie sweeteners, Rebaudioside A has gained significant attention for its exceptional sweetness and minimal caloric content.

Chemically classified as a diterpene glycoside, Rebaudioside A is approximately 200-400 times sweeter than sucrose, making it one of the most potent natural sweeteners available. Unlike artificial sweeteners that have faced consumer skepticism, Rebaudioside A offers a clean sweetness profile with minimal aftertaste, positioning it as a preferred choice for health-conscious consumers and food manufacturers alike.

The global market for Rebaudioside A sweetener has witnessed exponential growth, driven by rising diabetes prevalence and increasing obesity rates. Market research indicates that the stevia extract market, particularly high-purity Rebaudioside A products, is projected to grow at a CAGR of over 8% through 2030. This growth is fueled by its approval as a Generally Recognized As Safe (GRAS) substance by the U.S. FDA and similar regulatory bodies worldwide.

From a chemical perspective, Rebaudioside A (C₄₄H₇₀O₂₃) possesses unique structural characteristics that contribute to its sweetness. The molecule contains multiple glucose units attached to a steviol backbone, with the specific arrangement of these sugar moieties responsible for its superior taste profile compared to other stevia sweeteners. Advanced extraction and purification technologies now enable the production of high-purity Rebaudioside A (often 95% or higher), which has become the gold standard for premium natural sweetener applications.

The applications of Rebaudioside A span across numerous food and beverage categories. In the diet beverage industry, it serves as a key ingredient for sugar reduction while maintaining taste quality. The bakery and confectionery sector utilizes its heat stability (up to 200°C) in products requiring thermal processing. Additionally, the dairy industry incorporates Rebaudioside A in yogurts and flavored milks, capitalizing on its compatibility with dairy proteins and neutral flavor profile.

Recent innovations in Rebaudioside A formulation have addressed previous challenges with solubility and flavor modulation. Advanced technologies like encapsulation methods and flavor masking systems have significantly improved its performance in various applications. These developments have expanded its use in products ranging from sports nutrition supplements to pharmaceutical syrups, demonstrating its versatility beyond traditional food applications.

Health benefits associated with Rebaudioside A consumption continue to be an area of active research. Clinical studies suggest it may help in blood sugar management and weight control, making it particularly valuable for diabetic and pre-diabetic populations. Unlike sugar, Rebaudioside A doesn't contribute to dental caries, leading to its incorporation in oral care products and sugar-free chewing gums.

The production process of high-quality Rebaudioside A involves sophisticated purification techniques to isolate this specific glycoside from other components in stevia leaves. Modern methods utilize chromatographic separation, crystallization, and membrane filtration to achieve the desired purity levels. Some manufacturers are now exploring enzymatic modification to enhance the sweetness profile further, representing the next frontier in stevia-based sweetener technology.

From a regulatory standpoint, Rebaudioside A has achieved widespread acceptance. The European Food Safety Authority (EFSA) established an Acceptable Daily Intake (ADI) of 4 mg/kg body weight for steviol glycosides, with Rebaudioside A being one of the predominant forms. In markets like Japan, where stevia sweeteners have been used for decades, Rebaudioside A enjoys particularly strong consumer acceptance and market penetration.

Looking ahead, the future of Rebaudioside A appears bright as food manufacturers seek clean-label solutions for sugar reduction. Emerging trends like plant-based diets and functional foods align perfectly with its natural origin and potential health benefits. Ongoing research into its synergistic effects with other sweeteners and flavor enhancers promises to unlock new applications and improve existing formulations.

For formulators working with Rebaudioside A, understanding its sweetness equivalence and dose-response relationships is crucial for successful product development. Typically, Rebaudioside A is used in combination with other sweeteners or bulking agents to achieve optimal taste profiles. The development of customized Rebaudioside A blends has become a specialized area within food science, catering to specific application needs across different food matrices.

Environmental considerations also favor Rebaudioside A as a sustainable sweetener option. Compared to sugar cane or sugar beet cultivation, Stevia rebaudiana requires significantly less land and water to produce equivalent sweetness. This sustainability advantage is increasingly important to both manufacturers and consumers in an era of growing environmental consciousness.

In conclusion, Rebaudioside A (CAS No. 58543-16-1) represents a paradigm shift in sweetener technology, combining natural origin with exceptional functionality. As research continues to uncover additional benefits and applications, its position as a leading natural high-intensity sweetener seems assured. For food scientists, product developers, and health-conscious consumers alike, Rebaudioside A offers a scientifically validated, naturally derived solution to the global challenge of sugar reduction without compromising taste or quality.